![molecular formula C17H17ClF2N2 B5676595 1-(4-chlorophenyl)-4-(2,6-difluorobenzyl)piperazine](/img/structure/B5676595.png)
1-(4-chlorophenyl)-4-(2,6-difluorobenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Piperazine derivatives, including compounds like 1-(4-chlorophenyl)-4-(2,6-difluorobenzyl)piperazine, are significant due to their versatile applications in pharmaceuticals, materials science, and as intermediates in organic synthesis. Their unique structural framework allows for diverse chemical modifications, leading to varied biological activities and chemical properties.
Synthesis Analysis
Synthesis of piperazine derivatives generally involves reactions such as alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. For instance, the synthesis of 1-(2,3-dichlorophenyl)piperazine from 2,6-dichloro-nitrobenzene and piperazine through alkylation and subsequent reactions achieves a total yield of 48.2% (Quan, 2006). These methods can be adapted for the targeted synthesis of this compound, considering the structural similarities.
Molecular Structure Analysis
The molecular structure of piperazine derivatives is often confirmed using techniques such as IR, 1H-NMR, and X-ray crystallography. For example, a compound structurally related to this compound, known as (E)-1-(4-(4-bromobenzyl)piperazin-1-yl)-3-(4-chlorophenyl)prop-2-en-1-one, was characterized by FTIR, 1H and 13C NMR, HRMS, and X-ray single crystal diffraction, revealing detailed information about its molecular geometry and intermolecular interactions (Chen et al., 2021).
Chemical Reactions and Properties
Piperazine compounds undergo various chemical reactions, including N-dealkylation, hydroxylation, and O-demethylation, which influence their chemical behavior and utility in different applications. The study of metabolites from related piperazine derivatives provides insights into possible biotransformation pathways and chemical reactivity (Kawashima et al., 1991).
Physical Properties Analysis
The physical properties of piperazine derivatives, such as solubility, melting point, and stability, are crucial for their application in drug formulation and other areas. These properties can be influenced by the molecular structure, substitution patterns, and intermolecular interactions within the compound.
Chemical Properties Analysis
The chemical properties of this compound, including its reactivity, potential as a ligand for receptors, and interactions with biological molecules, can be inferred from studies on similar compounds. For example, derivatives of piperazine have been evaluated for their biological activity, highlighting the impact of structural modifications on their chemical behavior and interaction with biological targets (Romagnoli et al., 2008).
properties
IUPAC Name |
1-(4-chlorophenyl)-4-[(2,6-difluorophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClF2N2/c18-13-4-6-14(7-5-13)22-10-8-21(9-11-22)12-15-16(19)2-1-3-17(15)20/h1-7H,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZHRIEHYGIGWNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=C(C=CC=C2F)F)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClF2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.